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Compound of Interest

Compound Name: 3,8-Dihydroxy-6-methylxanthone

CAS No.: 66951-35-7

Cat. No.: B600348

Get Quote

Executive Summary
This guide provides a technical comparison between 3,8-Dihydroxy-6-methylxanthone (a

specialized fungal/lichen metabolite) and Euxanthone (a well-established plant-derived

pharmacophore).

While both compounds share the dibenzo-γ-pyrone (xanthone) scaffold, their distinct

hydroxylation patterns and methylation states dictate divergent biological profiles. Euxanthone

is characterized by potent neurotrophic and vasorelaxant properties driven by Protein Kinase C

(PKC) modulation. In contrast, 3,8-Dihydroxy-6-methylxanthone serves as a specialized

scaffold with targeted antimicrobial potential and a notably lower cytotoxicity profile, making it a

candidate of interest for non-oncological anti-infective research.

Chemical Profile & Structural Basis[1][2][3][4]
The biological divergence begins at the atomic level. The positioning of hydroxyl groups on the

xanthone ring is the primary determinant of receptor affinity and solubility.
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Feature
3,8-Dihydroxy-6-

methylxanthone
Euxanthone

IUPAC Name
3,8-dihydroxy-6-methyl-9H-

xanthen-9-one

1,7-dihydroxy-9H-xanthen-9-

one

Molecular Formula C₁₄H₁₀O₄ C₁₃H₈O₄

Key Substituents
Methyl group at C6; Hydroxyls

at C3, C8
Hydroxyls at C1, C7

Natural Source

Endophytic fungi

(Microsphaeropsis sp.),

Lichens, Gentianaceae

Polygala species (roots),

Platonia insignis

Solubility Profile
Lipophilic; low aqueous

solubility

Lipophilic; soluble in DMSO,

Methanol

Structural Role
Biosynthetic precursor for

ergochromes/secalonic acids

Active secondary metabolite

(Phytoalexin-like)

Structural Significance
Euxanthone (1,7-substitution): The C1-OH group forms a hydrogen bond with the carbonyl

oxygen (C9), creating a pseudo-ring structure that enhances membrane permeability and

stability. This feature is critical for its ability to cross the blood-brain barrier (BBB) and exert

neuroprotective effects.

3,8-Dihydroxy-6-methylxanthone (3,8-substitution): The C3 and C8 hydroxyls are less

involved in intramolecular bonding compared to the C1 position, potentially increasing

polarity and reactivity for glycosylation. The C6-methyl group adds lipophilicity, aiding in

fungal cell wall penetration.

Comparative Bioactivity Analysis
A. Cytotoxicity & Anticancer Potential[7]

Euxanthone:High Potency.
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Exhibits significant cytotoxicity against hepatocellular carcinoma (HepG2) and ovarian

cancer lines.

Mechanism: Induces caspase-dependent apoptosis and autophagy. It blocks cell cycle

progression at the G2/M phase.

3,8-Dihydroxy-6-methylxanthone:Low Cytotoxicity (High Selectivity).

Derivatives (e.g., methyl 3,8-dihydroxy-6-methylxanthone-1-carboxylate) have shown

inactivity (IC50 > 40 µM) against KB (nasopharyngeal epidermoid carcinoma) cell lines.

Implication: While less effective as a direct chemotherapeutic, this lack of general

cytotoxicity suggests a higher safety margin for use as an antimicrobial agent in

mammalian systems.

B. Neuroprotection & Vasorelaxation
Euxanthone:Primary Therapeutic Target.

Neurite Outgrowth: Promotes differentiation in neuroblastoma cells (Neuro 2a) and

protects PC12 cells against Aβ-induced toxicity.

Vasorelaxation: Relaxes thoracic aorta rings by inhibiting Ca²⁺ influx and modulating PKC

pathways.

3,8-Dihydroxy-6-methylxanthone:No Significant Activity Reported.

Current literature does not support neurotrophic activity for this specific methylation

pattern, highlighting the specificity of the 1,7-dihydroxy pharmacophore found in

Euxanthone.

C. Antimicrobial & Antifungal Activity[1][2][6][7][8][9][10]
[11]

Euxanthone: Moderate antibacterial activity against Gram-positive bacteria (S. aureus).

3,8-Dihydroxy-6-methylxanthone:Specialized Antifungal.
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Exhibits targeted activity against plant pathogens such as Fusarium oxysporum.

Mechanism: Likely disruption of fungal cell wall integrity or interference with ergosterol

biosynthesis, common in xanthone-based fungal metabolites.

Mechanism of Action (MOA)
Euxanthone: The PKC Modulator
Euxanthone operates as a multi-target modulator. Its neurotrophic effects are mediated through

the activation of Protein Kinase C (PKC) isoforms, which subsequently activate the MAPK/ERK

signaling cascade, leading to gene transcription factors (like E2F-5) responsible for neuronal

differentiation.

3,8-Dihydroxy-6-methylxanthone: The Defensive
Scaffold
While its signaling pathway is less mapped, its activity in Microsphaeropsis suggests it

functions as a chemical defense agent. The lack of cytotoxicity implies it does not intercalate

DNA (unlike planar anthracyclines) but likely acts on specific enzymatic targets in fungi.

Euxanthone Mechanism (Neuroprotection)
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Figure 1: Comparative mechanistic pathways. Euxanthone actively engages mammalian

signaling (PKC), whereas 3,8-Dihydroxy-6-methylxanthone shows selectivity for fungal

targets with minimal mammalian cytotoxicity.

Experimental Protocols
To validate the comparative bioactivity, the following standardized protocols are recommended.

Protocol A: Evaluation of Neurite Outgrowth
(Euxanthone Specific)
Objective: Quantify neurotrophic potential in Neuro-2a cells.

Cell Culture: Seed Neuro-2a cells at

cells/well in 24-well plates using DMEM with 10% FBS.

Treatment: After 24h, replace medium with serum-free DMEM containing Euxanthone (1–20

µM). Use Retinoic Acid (RA) as a positive control.

Incubation: Incubate for 48 hours at 37°C, 5% CO₂.

Quantification: Fix cells with 4% paraformaldehyde. Capture images using phase-contrast

microscopy.

Metric: Count cells with neurites >2x soma diameter. Calculate % differentiation.

Protocol B: Microsphaeropsis Metabolite Antifungal
Assay (3,8-D-6-M Specific)
Objective: Determine Minimum Inhibitory Concentration (MIC) against Fusarium oxysporum.

Preparation: Dissolve 3,8-Dihydroxy-6-methylxanthone in DMSO to create a stock

solution.

Inoculum: Prepare fungal spore suspension (

spores/mL) in Potato Dextrose Broth (PDB).
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Assay: Use 96-well microplates. Add 100 µL of spore suspension + 100 µL of serially diluted

compound (range 0.5 – 128 µg/mL).

Controls: Positive control: Amphotericin B. Negative control: DMSO (1%).

Readout: Incubate at 28°C for 48h. Measure OD₆₀₀ or assess visual turbidity.

Data Summary
Biological Metric Euxanthone

3,8-Dihydroxy-6-
methylxanthone

Primary Indication Neuroprotection, Vasodilation Antifungal (Agricultural/Topical)

Cytotoxicity (IC50)
~32 µM (Rat Aorta); <10 µM

(Cancer lines)
>40 µM (KB Cells - Inactive)

Neurite Outgrowth
Significant induction at 10-30

µM
Not Active

Target Organism Mammalian Systems
Fungi (Fusarium,

Microsphaeropsis)

Key Mechanism
PKC / MAPK Pathway

Activation

Fungal Cell Wall/Membrane

Disruption
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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